Methyl 5-carboxy-pyridine-2-carboximidate

• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 6-(C-methoxycarbonimidoyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8N2O3/c1-13-7(9)6-3-2-5(4-10-6)8(11)12/h2-4,9H,1H3,(H,11,12)
• InChI Key: MSGQQAUWMQPLPU-UHFFFAOYSA-N
• Canonical SMILES: COC(=N)C1=NC=C(C=C1)C(=O)O

Description

Methyl 5-carboxy-pyridine-2-carboximidate is a useful research compound. Its molecular formula is C8H8N2O3 and its molecular weight is 180.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium (12 mmol) is added to a flask containing 20 ml of methanol. After the sodium has dissolved, 5 mmol of 5-carboxy-2-cyano-pyridine is added. The mixture is heated at 50° for 6 h. After cooling, the reaction mixture is diluted with water and acidified (pH=5)with 2N HCl. The solid is collected and dried, and corresponds to the title compound, m.p. 284°-286°.